Cas no 1247909-40-5 (1-(2-Methoxyphenyl)ethane-1-sulfonyl chloride)

• Product Name: 1-(2-Methoxyphenyl)ethane-1-sulfonyl chloride
• CAS No: 1247909-40-5
• MF: C₉H₁₁ClO₃S
• MW: 234.699840784073
• CID: 5282233
• PubChem ID: 114999622
• Update Time: 2025-10-30

1-(2-Methoxyphenyl)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1247909-40-5
• EN300-680968
• 1-(2-methoxyphenyl)ethane-1-sulfonyl chloride
• 1-(2-Methoxyphenyl)ethane-1-sulfonyl chloride

• Inchi： 1S/C9H11ClO3S/c1-7(14(10,11)12)8-5-3-4-6-9(8)13-2/h3-7H,1-2H3
• InChI Key： KJVKQHGNKBFKMR-UHFFFAOYSA-N
• SMILES： ClS(C(C)C1C=CC=CC=1OC)(=O)=O

Computed Properties

• Exact Mass: 234.0117431g/mol
• Monoisotopic Mass: 234.0117431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 51.8Ų

Additional information on 1-(2-Methoxyphenyl)ethane-1-sulfonyl chloride

Comprehensive Overview of 1-(2-Methoxyphenyl)ethane-1-sulfonyl chloride (CAS No. 1247909-40-5)

1-(2-Methoxyphenyl)ethane-1-sulfonyl chloride (CAS No. 1247909-40-5) is a specialized sulfonyl chloride derivative widely utilized in organic synthesis and pharmaceutical research. This compound, characterized by its methoxyphenyl and sulfonyl chloride functional groups, serves as a critical intermediate in the development of bioactive molecules. Its unique structure enables versatile applications, particularly in peptide coupling, catalyst design, and material science. Researchers and industries value this compound for its reactivity and adaptability in constructing complex molecular architectures.

In recent years, the demand for sulfonyl chloride-based intermediates like 1-(2-Methoxyphenyl)ethane-1-sulfonyl chloride has surged due to their role in drug discovery and agrochemical innovation. With the rise of green chemistry trends, scientists are exploring eco-friendly synthesis routes for such compounds to minimize environmental impact. The compound’s CAS No. 1247909-40-5 is frequently searched in academic databases and chemical supplier platforms, reflecting its relevance in cutting-edge research.

One of the most discussed topics in the context of 1-(2-Methoxyphenyl)ethane-1-sulfonyl chloride is its application in high-throughput screening (HTS) for novel therapeutics. Its ability to act as a sulfonylation agent makes it indispensable in modifying proteins and small molecules, aligning with the growing interest in targeted drug delivery systems. Additionally, its stability under controlled conditions has made it a subject of studies in process optimization for industrial-scale production.

From an SEO perspective, common queries related to this compound include "synthesis of 1-(2-Methoxyphenyl)ethane-1-sulfonyl chloride," "CAS 1247909-40-5 suppliers," and "applications of sulfonyl chloride derivatives." These keywords highlight the compound’s commercial and scientific significance. Furthermore, its integration into AI-driven drug design workflows has sparked discussions about its potential in machine learning-assisted chemistry, a trending topic in 2024.

The physicochemical properties of 1-(2-Methoxyphenyl)ethane-1-sulfonyl chloride, such as its solubility in organic solvents and reactivity with nucleophiles, are well-documented in literature. These properties are crucial for quality control in manufacturing and R&D laboratories. As regulatory standards for chemical purity tighten globally, suppliers are emphasizing analytical certification for this compound to meet industry demands.

In conclusion, 1-(2-Methoxyphenyl)ethane-1-sulfonyl chloride (CAS No. 1247909-40-5) remains a pivotal building block in modern chemistry. Its alignment with sustainable synthesis goals and pharmaceutical advancements ensures its continued prominence in both academic and industrial settings. Future research may explore its utility in nanotechnology and bioconjugation, further expanding its applications.